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Compound of Interest

Compound Name: (-)-Menthyloxyacetic acid

Cat. No.: B3429018

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, handling procedures, and an overview of
the primary application of (-)-Menthyloxyacetic acid. The information is intended to ensure its
safe and effective use in research and development environments.

Chemical and Physical Properties

(-)-Menthyloxyacetic acid is a chiral carboxylic acid primarily utilized as a resolving agent in
the separation of enantiomers.[1][2] Its physical and chemical properties are summarized in the
table below.
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Property Value Reference(s)
Molecular Formula C12H2203 [1]

Molecular Weight 214.31 g/mol [1]

CAS Number 40248-63-3 [3]
Appearance White to off-white solid or liquid  [4]

Melting Point 52-55 °C

Boiling Point 163-164 °C at 10 mmHg

Density 1.01 g/mL at 20 °C

Flash Point >230 °F (>110 °C) [5]

Optical Activity

[0]25/D -92.5° (c=4 in

methanol)

Purity

297.0%

[4]

Safety and Hazard Information

(-)-Menthyloxyacetic acid is classified as an irritant. The following table summarizes its
hazard classifications and associated precautionary statements under the Globally Harmonized
System (GHS).
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Precautiona

. Hazard
Hazard GHS Signal ry Reference(s
. Statement(s
Class Pictogram Word ) Statement(s )
)
P264, P280,
GHSO07 H315:
o _ . _ P302+P352,
Skin Irritation  (Exclamation ~ Warning Causes skin [1]
o P332+P313,
Mark) irritation.
P362+P364
H319: P280,
GHSO07
o ) ) Causes P305+P351+
Eye Irritation (Exclamation Warning ) [1]
serious eye P338,
Mark) S
irritation. P337+P313
Specific P261, P271,
H335: May
Target Organ GHSO07 P304+P340,
o _ . cause
Toxicity (Exclamation Warning ) pP312, [6]
_ respiratory
(Single Mark) o P403+P233,
irritation.
Exposure) P405, P501

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize risks associated with

(-)-Menthyloxyacetic acid.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory.
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Rationale and Best

Protection Type Specific Equipment . Reference(s)
Practices
Essential for
rotecting eyes from
Chemical safety P 9ey
) splashes. Standard
Eye Protection goggles or a face [1]
) safety glasses do not
shield. _
provide adequate
protection.
Inspect gloves for any
signs of degradation
] ] or perforation before
Chemical-resistant )
] o use. Dispose of
Hand Protection gloves (e.g., nitrile, ) [1]
contaminated gloves
neoprene). ) )
immediately and wash
hands thoroughly after
removal.
A fully fastened lab
] coat provides a barrier
Body Protection Laboratory coat. ) ) [1]
against accidental
spills.
To minimize the
Use in a well- inhalation of any
ventilated area or potential vapors or
) ) fume hood. If dust or aerosols, all handling
Respiratory Protection o [1]
aerosol generation is of the compound
likely, a dust respirator  should be performed
is recommended. within a certified
chemical fume hood.
Protects feet from
Foot Protection Closed-toe shoes. spills and falling [7]
objects.
Handling Procedures
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e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[1]

e General Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling. Do not eat, drink, or smoke in the work area.[1]

o Dispensing: When transferring the solid, do so carefully to avoid generating dust. Keep the
container tightly sealed when not in use.[1]

Storage

» Conditions: Store in a cool, dark, and dry place in a tightly closed container.[1]
e Incompatibilities: Store away from strong oxidizing agents.[1]

o Shelf Life: When stored as a powder at -20°C, the shelf life is approximately 3 years. At 4°C,
it is approximately 2 years.[4]

Emergency Procedures
First Aid Measures
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Exposure Route

First Aid Protocol

Reference(s)

Inhalation

Move the individual to fresh air
immediately. If breathing is
difficult, give oxygen. Seek
medical attention if symptoms

persist.

[1]

Skin Contact

Immediately flush the affected
area with copious amounts of
water for at least 15 minutes.
Remove any contaminated
clothing while continuing to
flush. Seek medical attention if

irritation develops or persists.

[1]

Eye Contact

Immediately flush the eyes
with water for at least 15
minutes, holding the eyelids
open. Remove contact lenses
if present and easy to do. Seek

immediate medical attention.

[1]

Ingestion

Do NOT induce vomiting. If the
person is conscious, rinse their
mouth with water and give
them two glasses of water to
drink. Seek immediate medical

attention.

[1]

Accidental Release Measures

o Personal Precautions: Wear appropriate PPE as outlined in section 3.1. Evacuate

unnecessary personnel from the area.[1]

o Environmental Precautions: Prevent the material from entering drains or waterways.[1]

o Containment and Cleanup: For solid spills, carefully sweep up the material to avoid

generating dust and place it in a sealed container for disposal. For liquid spills, absorb with
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an inert material (e.g., sand, vermiculite) and place in a sealed container for disposal.
Decontaminate the spill area with an appropriate cleaning agent.[1]

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or foam.[1]

e Specific Hazards: Hazardous combustion products may include carbon monoxide and
carbon dioxide.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8]

Disposal Considerations

Dispose of (-)-Menthyloxyacetic acid and its containers in accordance with local, state, and
federal regulations. It may be possible to dissolve the material in a combustible solvent and
incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Experimental Protocols: Chiral Resolution of a
Racemic Amine

(-)-Menthyloxyacetic acid is primarily used as a chiral resolving agent to separate racemic
mixtures, particularly amines and alcohols, by forming diastereomeric salts or esters that can
be separated by crystallization or chromatography.[9][10]

General Principle

The carboxylic acid group of (-)-Menthyloxyacetic acid reacts with a racemic amine to form a
pair of diastereomeric ammonium salts. Due to their different physical properties, these
diastereomers can be separated. Subsequent neutralization liberates the individual
enantiomers of the amine.

Generalized Experimental Workflow

The following diagram illustrates a typical workflow for the chiral resolution of a racemic amine
using (-)-Menthyloxyacetic acid.
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Workflow for Chiral Resolution of a Racemic Amine

Diastereomeric Salt Formation

Racemic Amine (R/S-NH2)

(-)-Menthyloxyacetic Acid

Solvent (e.g., Ethanol, Methanol)

/

Mixing and Stirring

Mixture of Diastereomeric Salts
(R-NH3+...-O0C-Menthyloxy, S-NH3+...-OOC-Menthyloxy)

Separation of Diastereomers

Fractional Crystallization or Chromatography

Isolated Diastereomer 1
(e.g., R-NH3+...-OOC-Menthyloxy)

Isolated Diastereomer 2
(e.9., S-NH3+..-00C-Menthyloxy)

Neutralization (e.g., NaOH)

Liberation jof Enantiomers and Recovery of Resolving Agent

Neutralization (e.g., NaOH)

Enantiomerically Pure Amine (R-NH2)

Recovered (-)-Menthylc ic Acid

Enantiomerically Pure Amine (S-NH2) Recovered (-)-Menthyloxyacetic Acid

Click to download full resolution via product page

Caption: Chiral resolution workflow using (-)-Menthyloxyacetic acid.
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Detailed Protocol for Diastereomeric Ester Formation
and Separation

The following is a more detailed, generalized protocol for the resolution of a racemic alcohol
through the formation and separation of diastereomeric esters. A similar principle applies to the
resolution of amines via amide formation.

o Esterification:

o In a round-bottom flask, dissolve the racemic alcohol and a slight molar excess (e.g., 1.1
equivalents) of (-)-Menthyloxyacetic acid in a suitable anhydrous solvent (e.g.,
dichloromethane, toluene).

o Add a coupling agent such as 2-methyl-6-nitrobenzoic anhydride (MNBA) or
dicyclohexylcarbodiimide (DCC) along with a catalytic amount of a base like 4-
(dimethylamino)pyridine (DMAP).[11]

o Stir the reaction mixture at room temperature until the reaction is complete, as monitored
by thin-layer chromatography (TLC).

o Upon completion, quench the reaction and perform a standard aqueous workup to isolate
the crude mixture of diastereomeric esters.

e Separation of Diastereomers:
o The crude mixture of diastereomers can be separated using one of the following methods:

= Fractional Crystallization: Dissolve the crude mixture in a minimal amount of a suitable
hot solvent or solvent system. Allow the solution to cool slowly. The less soluble
diastereomer will crystallize out first. Filter the crystals and repeat the crystallization
process to improve diastereomeric purity.

» Preparative High-Performance Liquid Chromatography (HPLC): Use a chiral stationary
phase (e.g., CHIRALPAK®) and an appropriate mobile phase (e.g., a mixture of hexane
and ethanol) to separate the diastereomers.[5] Collect the fractions corresponding to
each diastereomer.
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» Hydrolysis and Recovery:

o Hydrolysis of the Ester: Cleave the ester bond of each separated diastereomer to yield the
enantiomerically pure alcohol and recover the (-)-Menthyloxyacetic acid. This can be
achieved by base-catalyzed hydrolysis (e.g., using NaOH or KOH in a mixture of water
and an alcohol).[10]

o Isolation: After hydrolysis, acidify the reaction mixture to protonate the carboxylate of the
resolving agent, making it soluble in an organic solvent. Extract the enantiomerically pure
alcohol with a suitable organic solvent. The aqueous layer will contain the salt of the
resolving agent. Further acidification of the aqueous layer followed by extraction will allow
for the recovery of the (-)-Menthyloxyacetic acid.

Logical Relationships in Safe Handling

The following diagram illustrates the logical flow of considerations and actions for the safe
handling of (-)-Menthyloxyacetic acid in a laboratory setting.
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Safe Handling Workflow for (-)-Menthyloxyacetic Acid

Pre-Handling Assessment

Review Safety Data Sheet (SDS)

:

Identify Hazards:
- Skin Irritant

- Eye Irritant
- Respiratory Irritant

l Emergency Response

Select Appropriate PPE

Wear Selected PPE Work in a Chemical Fume Hood Keep Container Tightly Closed When Not in Use
\ v / l
Dispense Carefully to Avoid Dust/Aerosols Decontaminate Work Surfaces Store in a Cool, Dry, Dark Place

\

Dispose of Waste Properly

N

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Key safety and handling procedures for (-)-Menthyloxyacetic acid.
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Biological Signhaling Pathways

Currently, there is no significant published research indicating that (-)-Menthyloxyacetic acid
has a specific role in biological signaling pathways. Its primary application is as a synthetic
chiral resolving agent. The biological activity of menthol and its derivatives has been studied,
but specific data for (-)-Menthyloxyacetic acid in a biological context is not available.[7][8]
Researchers should treat it as a potentially bioactive compound due to its structural similarity to
other menthyl derivatives and handle it with the appropriate precautions until more data is
available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3429018#safety-and-handling-of-menthyloxyacetic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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